(S)-1-(4-Chlorophenyl)ethanamine hydrochloride
Overview
Description
-(S)-1-(4-Chlorophenyl)ethanamine hydrochloride, also known as S-4-Chlorophenethylamine hydrochloride (CPA-HCl), is a synthetic compound used in scientific research and laboratory experiments. It is a chiral amine, a type of organic compound that can exist in two different configurations, or enantiomers. CPA-HCl is the hydrochloride salt of the (S)-enantiomer of the compound, which is the most active form of CPA-HCl. CPA-HCl has been studied for its potential application in medical research, as well as its potential use as a drug.
Scientific Research Applications
Synthesis and Characterization of Chalcones
- Synthesis and Antiamoebic Activity of Chalcones : Chalcones possessing N-substituted ethanamine, synthesized through a reaction involving 2-chloro N-substituted ethanamine hydrochloride, demonstrated significant antiamoebic activity and cytotoxicity against A549 lung cancer cells. This indicates potential applications in medicinal chemistry (Zaidi et al., 2015).
Novel Synthesis Applications
- Novel Synthesis of Antiobesity Drug Lorcaserin Hydrochloride : A novel synthesis route for the antiobesity drug lorcaserin hydrochloride utilized 2-(4-chlorophenyl)ethanamine, achieving high yield, purity, and enantioselectivity. This process shows potential for large-scale production (Zhu et al., 2015).
Biocidal and Corrosion Inhibition Properties
- Multifunctional Biocide for Cooling Water Systems : 2-(Decyithio)Ethanamine Hydrochloride, a compound related to the chemical , was found to be an effective multifunctional biocide with broad spectrum activity and additional biofilm and corrosion inhibition properties (Walter & Cooke, 1997).
Environmental Research Applications
- TiO2 Nanotubes for Environmental Analysis : TiO2 nanotubes were investigated for their potential as solid-phase extraction adsorbents, indicating their effectiveness in environmental analysis and highlighting their potential in related fields (Zhou et al., 2007).
Metabolism Studies
- Metabolism of DDT and Its Derivatives : Research into the metabolism of DDT and its derivatives, such as 1-chloro-2,2-bis(4-chlorophenyl)ethene, provides insight into environmental and biological processes, potentially informing environmental health and safety protocols (Gold & Brunk, 1982; Nadeau et al., 1994).
properties
IUPAC Name |
(1S)-1-(4-chlorophenyl)ethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN.ClH/c1-6(10)7-2-4-8(9)5-3-7;/h2-6H,10H2,1H3;1H/t6-;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BADVPOKOZMYLPI-RGMNGODLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)Cl)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=C(C=C1)Cl)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70704169 | |
Record name | (1S)-1-(4-Chlorophenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70704169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56782-68-4 | |
Record name | (1S)-1-(4-Chlorophenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70704169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1S)-1-(4-chlorophenyl)ethan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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